1-(4,5-Diamino-2-chloro-phenyl)-pyrrolidine-3-carbonitrile

• Molecular Formula: C11H13ClN4
• Molecular Weight: 236.70 g/mol
• IUPAC Name: 1-(4,5-diamino-2-chlorophenyl)pyrrolidine-3-carbonitrile
• InChI: InChI=1S/C11H13ClN4/c12-8-3-9(14)10(15)4-11(8)16-2-1-7(5-13)6-16/h3-4,7H,1-2,6,14-15H2
• InChI Key: FHRQQXRWCIOGDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C#N)C2=C(C=C(C(=C2)N)N)Cl

Description

1-(4,5-Diamino-2-chloro-phenyl)-pyrrolidine-3-carbonitrile is a useful research compound. Its molecular formula is C11H13ClN4 and its molecular weight is 236.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tin dichloride dihydrate (410 mg, 1.8 mmol) was added to 1-(5-amino-2-chloro-4-nitro-phenyl)-pyrrolidine-3-carbonitrile (100 mg, 0.4 mmol) in EtOAc (5 mL). The reaction mixture was stirred at reflux for 1.5 h, cooled, diluted with EtOAc and water and basified with conc. ammonia. The mixture was filtered through a pad of celite. The organic layer was dried over Na2SO4 and concentrated to give the sub-title compound.